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Compound of Interest

Compound Name: Lunresertib
CAS No.: 2719793-90-3
Cat. No.: B10830186
Get Quote
. J

For laboratory professionals engaged in the pioneering work of drug development, ensuring a
safe and compliant research environment is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Lunresertib (RP-6306), a potent and selective
PKMYT1 inhibitor. Adherence to these guidelines is critical for minimizing environmental impact
and ensuring personnel safety, reflecting a commitment to responsible chemical handling that
extends beyond the laboratory bench.

Hazard Profile of Lunresertib

A thorough understanding of the hazard profile of Lunresertib is the foundation of safe
handling and disposal. The following table summarizes the key hazards as identified in the
safety data sheet (SDS).[1]
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Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects.

Lunresertib Disposal Workflow

The proper disposal of Lunresertib is a multi-step process that ensures the containment and
safe handling of this hazardous substance. The following diagram illustrates the logical
workflow for the disposal procedure, from initial waste generation to final removal by a certified

waste management service.
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Waste Generation & Segregation

Solid Waste Liquid Waste
(e.g., contaminated gloves, vials) (e.g., unused solutions, contaminated solvents)

Waste Actumulation

Collect in designated, sealed,
and clearly labeled hazardous
waste containers.

Labeling & Documentation

Label containers with:
- 'Hazardous Waste'
- 'Lunresertib'
- Hazard Symbols (e.g., environmental hazard)
- Accumulation Start Date

(Maintain a waste inventory Iog)

Storage

(Store in a designated, secure,\
and well-ventilated hazardous
\_ waste storage area. Y,

Disgosal

Click to download full resolution via product page

A logical workflow for the proper disposal of Lunresertib waste.

Detailed Disposal Protocol
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The following step-by-step protocol provides a direct answer to operational questions regarding
the disposal of Lunresertib.

1. Waste Segregation:

e Solid Waste: All solid materials that have come into contact with Lunresertib, including
personal protective equipment (gloves, lab coats), empty vials, and contaminated lab
supplies (pipette tips, weighing papers), must be segregated as hazardous waste.

e Liquid Waste: Unused solutions of Lunresertib, as well as solvents and cleaning solutions
used to decontaminate surfaces and glassware, must be collected as hazardous liquid
waste. Do not dispose of Lunresertib solutions down the drain.[1]

2. Waste Collection and Containment:

e Use designated, leak-proof, and chemically compatible containers for collecting Lunresertib
waste.

o Separate solid and liquid waste into different, clearly marked containers.

o Keep containers securely sealed when not in use to prevent spills and exposure.
3. Labeling:

o All waste containers must be clearly labeled as "Hazardous Waste."

e The label must include the name of the chemical ("Lunresertib” or "RP-6306"), the relevant
hazard symbols (e.g., the pictogram for environmental hazard), and the date when the waste
was first added to the container (accumulation start date).

4. Storage:

» Store hazardous waste containers in a designated, secure, and well-ventilated area away
from general laboratory traffic.

o Ensure that the storage area is designed to contain any potential spills.

5. Final Disposal:
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» The disposal of Lunresertib and its contaminated materials must be carried out through an
approved and licensed waste disposal plant.[1]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste by a certified contractor.

» Do not attempt to treat or neutralize Lunresertib waste unless you have a specifically
approved and validated protocol from your EHS department.

Precautionary Measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves, when handling Lunresertib and its
waste.

» Spill Management: In the event of a spill, collect the spillage and dispose of it as hazardous
waste.[1] Wash the affected area thoroughly after handling.[1]

e Avoid Environmental Release: Take all necessary precautions to avoid the release of
Lunresertib into the environment.[1]

By implementing these procedures, researchers and laboratory managers can ensure the safe
and responsible disposal of Lunresertib, fostering a culture of safety and environmental
stewardship within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures-for-lunresertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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